N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide

• Molecular Formula: C15H11Cl2N3O2S
• Molecular Weight: 368.2 g/mol
• IUPAC Name: N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide
• InChI: InChI=1S/C15H11Cl2N3O2S/c1-8-6-9(2-3-10(8)16)22-7-13(21)18-14-11(17)4-5-12-15(14)20-23-19-12/h2-6H,7H2,1H3,(H,18,21)
• InChI Key: WSQYFWYKJDUPNI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=C(C=CC3=NSN=C32)Cl)Cl

Description

N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism Of Action

The mechanism of action of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that cause inflammation. It has also been found to inhibit the activity of protein kinase C (PKC), which is a signaling pathway involved in cell growth and differentiation.
Biochemical and Physiological Effects:
N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide has been found to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of COX-2. It has also been found to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages And Limitations For Lab Experiments

One advantage of using N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide in lab experiments is its potential as a therapeutic agent for various diseases. Another advantage is its ability to inhibit specific enzymes and signaling pathways, which allows for the study of these pathways in more detail. However, one limitation of using N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide. One direction is the development of more potent and selective inhibitors of specific enzymes and signaling pathways. Another direction is the investigation of its potential use in the treatment of other neurological disorders. Additionally, the potential use of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide as a diagnostic tool for certain diseases should be explored.

Synthesis Methods

The synthesis method of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide involves the reaction of 4-chloro-3-methylphenol with 2-chloroacetic acid to form 2-(4-chloro-3-methylphenoxy)acetic acid. This intermediate is then reacted with 5-chloro-2,1,3-benzothiadiazol-4-amine to form N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide.

Scientific Research Applications

N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2-(4-chloro-3-methylphenoxy)acetamide has been found to have potential applications in various areas of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.